Cas no 1171949-77-1 (2-(4-Aminobenzyl)thiobenzoic acid)

• Product Name: 2-(4-Aminobenzyl)thiobenzoic acid
• CAS No: 1171949-77-1
• MF: C₁₄H₁₃NO₂S
• MW: 259.32352232933
• CID: 4683279
• Update Time: 2025-05-23

2-(4-Aminobenzyl)thiobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-aminobenzyl)thio]benzoic acid
• 2-((4-Aminobenzyl)thio)benzoic acid
• 2-[(4-aminophenyl)methylthio]benzoic acid
• SBB071751
• ST45026944
• benzoic acid, 2-[[(4-aminophenyl)methyl]thio]-
• 2-(4-Aminobenzyl)thiobenzoic acid

• Inchi： 1S/C14H13NO2S/c15-11-7-5-10(6-8-11)9-18-13-4-2-1-3-12(13)14(16)17/h1-8H,9,15H2,(H,16,17)
• InChI Key： WFGQYVNQVYNYBL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CC1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Topological Polar Surface Area: 88.6

Additional information on 2-(4-Aminobenzyl)thiobenzoic acid

2-(4-Aminobenzyl)thiobenzoic Acid: A Comprehensive Overview

The compound 2-(4-Aminobenzyl)thiobenzoic acid, identified by the CAS number 1171949-77-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiobenzoic acids, which have garnered considerable attention due to their versatile applications in drug design and material science. The structure of 2-(4-Aminobenzyl)thiobenzoic acid consists of a thiophene ring substituted with a benzyl group containing an amino functionality, making it a promising candidate for various biological and chemical studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(4-Aminobenzyl)thiobenzoic acid. Researchers have explored various routes, including coupling reactions and enzymatic catalysis, to optimize its production. These methods not only enhance the yield but also ensure the sustainability of the synthesis process, aligning with the growing demand for eco-friendly chemical manufacturing.

The unique properties of 2-(4-Aminobenzyl)thiobenzoic acid stem from its sulfur-containing moiety, which imparts distinctive electronic and steric characteristics. This makes it an ideal substrate for exploring sulfur-based interactions in biological systems. For instance, studies have demonstrated its potential as a modulator of protein-protein interactions, a critical area in drug discovery.

In terms of applications, 2-(4-Aminobenzyl)thiobenzoic acid has shown promise in the development of anti-inflammatory agents. Its ability to inhibit key inflammatory pathways has been validated in preclinical models, suggesting its potential as a lead compound for therapeutic interventions. Additionally, its role as a building block in medicinal chemistry has facilitated the creation of complex molecular architectures with enhanced bioavailability and efficacy.

The integration of computational chemistry tools has further enriched our understanding of 2-(4-Aminobenzyl)thiobenzoic acid. Molecular docking studies have revealed its binding affinities towards various drug targets, providing insights into its mechanism of action. These computational approaches are pivotal in accelerating drug discovery by predicting potential interactions before experimental validation.

In conclusion, 2-(4-Aminobenzyl)thiobenzoic acid, with its CAS number 1171949-77-1, represents a valuable asset in contemporary chemical research. Its structural versatility, combined with cutting-edge synthetic and computational techniques, positions it at the forefront of innovation in pharmaceuticals and related fields.